Cas no 332021-24-6 (1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole)

1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole structure
332021-24-6 structure
Product Name:1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole
CAS No:332021-24-6
MF:C13H8IN3O
MW:349.126594543457
CID:2946352
Update Time:2023-08-10

1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-iodobenzoyl)-1H-1,2,3-benzotriazole
    • benzotriazol-1-yl-(4-iodophenyl)methanone
    • Benzotriazol-1-yl-(4-iodo-phenyl)-methanone
    • 1-(4-Iodobenzoyl)-1H-benzotriazole
    • Z28177881
    • Inchi: 1S/C13H8IN3O/c14-10-7-5-9(6-8-10)13(18)17-12-4-2-1-3-11(12)15-16-17/h1-8H
    • InChI Key: RHHGQRZMHFMGLG-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(N1C2C=CC=CC=2N=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 317
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.8
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